Cas no 1804621-22-4 (3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride)

• Product Name: 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride
• CAS No: 1804621-22-4
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4832610
• Update Time: 2025-06-11

3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-2-12-6(16-7(9,10)11)4(13)5(3)17(8,14)15/h2,13H,1H3
• InChI Key： AYCLCNIEQSEZLI-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=NC=C1C)OC(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 84.9

Additional information on 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride

3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804621-22-4): An Overview

3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804621-22-4) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hydroxy group, a methyl group, a trifluoromethoxy substituent, and a sulfonyl chloride functional group. These features contribute to its versatility and potential in various chemical and biological processes.

The chemical structure of 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride is of particular interest due to its potential for forming stable and reactive intermediates in synthetic pathways. The presence of the sulfonyl chloride group makes it an excellent electrophilic reagent, capable of participating in nucleophilic substitution reactions. This property is crucial in the synthesis of complex molecules, such as those used in drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceuticals due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy substituent in 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride plays a pivotal role in this context. Fluorine atoms are known to modulate the electronic properties of molecules, influencing their reactivity and biological activity. This makes the compound a valuable starting material for the synthesis of fluorinated drugs with enhanced therapeutic profiles.

The hydroxy group in the compound also adds to its versatility by providing a site for further functionalization. Hydroxyl groups can undergo various reactions, such as esterification, etherification, and oxidation, which can be exploited to create a wide range of derivatives with diverse biological activities. This feature is particularly useful in the development of prodrugs and drug conjugates, where controlled release and targeted delivery are critical.

The presence of the methyl group in the pyridine ring contributes to the overall stability and solubility of the compound. Methyl groups are known to increase lipophilicity, which can enhance the permeability of drugs across biological membranes. This property is essential for ensuring that drugs reach their intended targets within the body effectively.

In terms of synthetic applications, 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride has been utilized in several key reactions. For instance, it can serve as a building block for the synthesis of pyridine-based scaffolds, which are common in many bioactive molecules. The sulfonyl chloride functionality allows for efficient coupling with nucleophiles, such as amines and alcohols, leading to the formation of sulfonamides and sulfonate esters, respectively. These derivatives have shown promise in various therapeutic areas, including anti-inflammatory agents and anticancer drugs.

The biological activity of compounds derived from 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride has been extensively studied. Research has demonstrated that these derivatives exhibit potent inhibitory effects on specific enzymes involved in disease pathways. For example, sulfonamide derivatives have been shown to inhibit carbonic anhydrase isozymes, which are implicated in conditions such as glaucoma and epilepsy. Additionally, sulfonate esters have been found to possess antiviral properties against certain RNA viruses.

In conclusion, 3-Hydroxy-5-methyl-2-(trifluoromethoxy)pyridine-4-sulfonyl chloride (CAS No. 1804621-22-4) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules with enhanced therapeutic profiles. Ongoing research continues to explore new applications and derivatives of this compound, further solidifying its importance in the field.